Cas no 41764-08-3 (5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone)

41764-08-3 structure
Product name:5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone Chemical and Physical Properties
Names and Identifiers
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- 5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
- 41764-08-3
- DTXSID201280142
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- Inchi: InChI=1S/C11H8O4/c12-11-4-3-8(15-11)7-1-2-9-10(5-7)14-6-13-9/h1-3,5H,4,6H2
- InChI Key: YGUNMXHIAWUXBM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 204.04225873Da
- Monoisotopic Mass: 204.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone Related Literature
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1. Water
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
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